Cas no 2758006-46-9 (5-Bromo-6-methylquinolin-8-amine)

• Product Name: 5-Bromo-6-methylquinolin-8-amine
• CAS No: 2758006-46-9
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5464421
• Update Time: 2025-10-29

5-Bromo-6-methylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methylquinolin-8-amine
• Z5610151196
• 5-Bromo-6-methylquinolin-8-amine

• Inchi： 1S/C10H9BrN2/c1-6-5-8(12)10-7(9(6)11)3-2-4-13-10/h2-5H,12H2,1H3
• InChI Key： UFPSWUWJFDBHEZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C2C1=CC=CN=2)N

Computed Properties

• Exact Mass: 235.99491 g/mol
• Monoisotopic Mass: 235.99491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9
• Molecular Weight: 237.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5-Bromo-6-methylquinolin-8-amine

5-Bromo-6-methylquinolin-8-amine (CAS No. 2758006-46-9): A Versatile Quinoline Derivative with Emerging Applications

5-Bromo-6-methylquinolin-8-amine (CAS No. 2758006-46-9) is a brominated quinoline derivative that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its bromine substitution at the 5-position and methyl group at the 6-position of the quinoline core, serves as a valuable building block in organic synthesis and pharmaceutical research.

The molecular structure of 5-Bromo-6-methylquinoline-8-amine features a quinoline backbone, which is known for its electron-rich aromatic system and ability to participate in diverse chemical reactions. The presence of both bromine and amine functional groups makes this compound particularly interesting for researchers working on cross-coupling reactions, a topic that has seen increased interest in organic chemistry publications and patent filings. Recent studies have highlighted its potential as a precursor for pharmaceutical intermediates, especially in the development of novel therapeutic agents.

In the pharmaceutical industry, 5-Bromo-6-methylquinolin-8-amine has shown promise as a key intermediate in the synthesis of compounds with potential biological activity. The quinoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. Researchers are particularly interested in how modifications to this core structure, such as the bromine substitution pattern in this compound, might influence drug-receptor interactions. This aligns with current trends in structure-activity relationship (SAR) studies, a frequently searched topic in chemical databases.

The synthesis of 5-Bromo-6-methylquinoline-8-amine typically involves multi-step organic transformations starting from commercially available quinoline derivatives. Modern synthetic approaches often employ palladium-catalyzed coupling reactions, which have become a hot topic in recent chemical literature. The compound's crystalline nature and moderate solubility in common organic solvents make it relatively easy to handle in laboratory settings, contributing to its growing popularity among synthetic chemists.

Beyond pharmaceutical applications, 5-Bromo-6-methylquinolin-8-amine has found use in materials science research. The electron-rich aromatic system combined with the bromine substituent makes it a candidate for developing organic semiconductors and light-emitting materials. This connects with current industry demands for organic electronic materials, a rapidly growing field that attracts significant research funding and commercial interest worldwide.

Analytical characterization of 5-Bromo-6-methylquinoline-8-amine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's distinct spectral signatures make it relatively easy to identify and quantify in complex mixtures, an important consideration for quality control in manufacturing processes. Recent advances in analytical chemistry techniques have made the characterization of such compounds more accessible to researchers.

The stability profile of 5-Bromo-6-methylquinolin-8-amine has been the subject of several recent studies. Under standard laboratory conditions, the compound demonstrates good thermal stability and resistance to oxidation, making it suitable for various synthetic applications. However, like many brominated aromatic compounds, it requires protection from prolonged exposure to strong light, a consideration that aligns with current green chemistry principles and laboratory safety protocols.

Market demand for 5-Bromo-6-methylquinoline-8-amine has shown steady growth in recent years, particularly from pharmaceutical and specialty chemical manufacturers. The compound's CAS number 2758006-46-9 serves as a unique identifier in global chemical databases and regulatory filings. Industry analysts note increasing interest in custom synthesis services for such specialized intermediates, reflecting broader trends in chemical outsourcing.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 5-Bromo-6-methylquinolin-8-amine, particularly in applications related to kinase inhibition and antimicrobial activity. These areas represent some of the most searched topics in current medicinal chemistry research. The compound's versatility as a synthetic building block continues to attract attention from both academic and industrial research groups worldwide.

Quality specifications for 5-Bromo-6-methylquinoline-8-amine typically require high purity levels (>97%) for most research applications. Advanced purification techniques such as column chromatography and recrystallization are commonly employed to meet these standards. The compound's melting point and spectroscopic properties serve as important quality control parameters, topics frequently discussed in chemical forums and technical support queries.

Environmental considerations for 5-Bromo-6-methylquinolin-8-amine follow standard protocols for aromatic amine compounds. While not classified as highly hazardous, proper handling procedures are recommended, including the use of personal protective equipment and adequate ventilation. These safety aspects align with current industry focus on laboratory safety standards and responsible chemical management practices.

Future research directions for 5-Bromo-6-methylquinoline-8-amine are likely to explore its potential in catalysis applications and materials science, two areas showing significant growth in chemical research funding. The compound's unique combination of electronic properties and structural features makes it an attractive candidate for these emerging applications. These developments correspond with increasing searches for functional materials and advanced chemical intermediates in scientific databases.

In summary, 5-Bromo-6-methylquinolin-8-amine (CAS No. 2758006-46-9) represents an important member of the quinoline family with diverse potential applications. Its unique structural features and chemical properties continue to make it a valuable compound for researchers across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in chemical research and development for years to come.